1-(2-Chloro-4-methylphenyl)-3-methylbutan-1-amine hydrochloride

• IUPAC Name: 1-(2-chloro-4-methylphenyl)-3-methylbutan-1-amine;hydrochloride
• InChI: InChI=1S/C12H18ClN.ClH/c1-8(2)6-12(14)10-5-4-9(3)7-11(10)13;/h4-5,7-8,12H,6,14H2,1-3H3;1H
• InChI Key: VKHOVZUYIMQDTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(CC(C)C)N)Cl.Cl
• Molecular Formula: C12H19Cl2N
• Molecular Weight: 248.19 g/mol
• CAS No.: 2097949-73-8

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the connectivity of its atoms and the 3D arrangement of these atoms in space. The compound likely has a tetrahedral geometry around the nitrogen atom due to the presence of the amine group.

Chemical Reactions Analysis

Amines, such as this compound, can participate in a variety of chemical reactions. They can act as nucleophiles in substitution reactions or bases in acid-base reactions. The presence of the chlorine atom might make the compound susceptible to nucleophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the amine group might make it a base, and it might be soluble in water due to the presence of polar bonds.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information about this compound’s biological activity, it’s difficult to predict its mechanism of action.

Safety and Hazards

Like all chemicals, safe handling is crucial. Amines can be irritants and are often harmful if swallowed or inhaled. They can also cause burns and eye damage.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its reactivity, studying its physical and chemical properties, or exploring its potential biological activity.